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Introduction

TMX-4153 is a potent and selective heterobifunctional proteolysis-targeting chimera (PROTAC)
designed to induce the degradation of Phosphatidylinositol-5-Phosphate 4-Kinase Type 2
Gamma (PIP4K2C). As a PROTAC, TMX-4153 recruits an E3 ubiquitin ligase to the target
protein, leading to its ubiquitination and subsequent degradation by the proteasome. This
targeted protein degradation strategy offers a powerful approach for studying the biological
functions of PIP4K2C and for the potential development of novel therapeutics. These
application notes provide detailed protocols for utilizing TMX-4153 in high-throughput screening
(HTS) assays to identify and characterize its effects on PIP4K2C levels and downstream
signaling pathways.

Mechanism of Action

TMX-4153 is comprised of a ligand that binds to PIP4K2C, a linker, and a ligand that recruits
the von Hippel-Lindau (VHL) E3 ubiquitin ligase. By simultaneously binding to both PIP4K2C
and VHL, TMX-4153 facilitates the formation of a ternary complex. This proximity induces the
VHL-mediated ubiquitination of PIP4K2C, marking it for degradation by the 26S proteasome.

© 2026 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b10861552#bc-rfq
https://www.benchchem.com/product/b10861552/docs?utm_src=pdf-body#application-notes-and-protocols-tmx-4153-in-high-throughput-screening-assays
https://www.benchchem.com/product/b10861552/docs?utm_src=pdf-body#application-notes-and-protocols-tmx-4153-in-high-throughput-screening-assays
https://www.benchchem.com/product/b10861552/docs?utm_src=pdf-body#application-notes-and-protocols-tmx-4153-in-high-throughput-screening-assays
https://www.benchchem.com/product/b10861552/docs?utm_src=pdf-body#application-notes-and-protocols-tmx-4153-in-high-throughput-screening-assays
https://www.benchchem.com/product/b10861552/docs?utm_src=pdf-body#application-notes-and-protocols-tmx-4153-in-high-throughput-screening-assays
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10861552?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

This targeted degradation approach allows for the selective removal of the PIP4K2C protein,
enabling the investigation of its cellular roles.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/product/b10861552?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10861552?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

